Cas no 889942-75-0 (4-Chloro-N-hydroxy-1H-indole-3-carboximidamide)

• Product Name: 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide
• CAS No: 889942-75-0
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 714322
• PubChem ID: 136153829
• Update Time: 2025-06-08

4-Chloro-N-hydroxy-1H-indole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide
• (E)-4-chloro-N'-hydroxy-1H-indole-3-carboximidamide
• 1H-INDOLE-3-CARBOXIMIDAMIDE,4-CHLORO-N-HYDROXY-
• 4-chloro-N-hydroxy-1H-indole-3-carboxamidine
• N-[amino-(4-chloroindol-3-ylidene)methyl]hydroxylamine
• 1H-Indole-3-carboximidamide,4-chloro-N-hydroxy
• 4-Chloro-N-hydroxyindole-3-carboxamidine
• N-HYDROXY-4-CHLORO-1H-INDOLE-3-CARBOXAMIDINE
• 1-(4-Chloro-3H-indol-3-ylidene)-N-hydroxymethanediamine
• A898063
• AKOS015898525
• 889942-75-0
• DTXSID10652993
• 4-CHLORO-N'-HYDROXY-1H-INDOLE-3-CARBOXIMIDAMIDE

• Inchi： 1S/C9H8ClN3O/c10-6-2-1-3-7-8(6)5(4-12-7)9(11)13-14/h1-4,12,14H,(H2,11,13)
• InChI Key： YVNDSEVUIZWTQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(/C(=N/O)/N)=CN2

Computed Properties

• Exact Mass: 209.03600
• Monoisotopic Mass: 209.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 70.6A^2
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 496.3°C at 760 mmHg
• Flash Point: 254°C
• Refractive Index: 1.715
• PSA: 74.40000
• LogP: 2.61610

Additional information on 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide

Comprehensive Overview of 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide (CAS No. 889942-75-0)

4-Chloro-N-hydroxy-1H-indole-3-carboximidamide, with the CAS number 889942-75-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, featuring a chloro-substituted indole core and a hydroxy-carboximidamide functional group. Its chemical properties and potential biological activities make it a subject of interest for researchers exploring novel therapeutic agents and enzymatic inhibitors.

The compound's molecular formula and structural features align with its potential applications in drug discovery and medicinal chemistry. Indole derivatives, such as 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide, are often investigated for their role in modulating enzyme activity or interacting with biological targets. Recent studies highlight its relevance in the development of small-molecule inhibitors, particularly in oncology and inflammation research, where indole-based compounds are known to exhibit promising activity.

From a synthetic chemistry perspective, the preparation of CAS 889942-75-0 involves multi-step organic reactions, including chlorination and amidoxime formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. The compound's solubility and stability under physiological conditions are also key considerations in its formulation and preclinical testing.

In the context of current research trends, 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide is often discussed alongside topics like targeted therapy and precision medicine. Its structural similarity to other bioactive indoles, such as tryptophan derivatives, suggests potential cross-disciplinary applications. For instance, its role in signal transduction pathways or as a probe molecule in biochemical assays is an area of active exploration. Researchers frequently search for structure-activity relationships (SAR) data to refine its therapeutic potential.

Another emerging area of interest is the compound's utility in computational drug design. With advancements in AI-driven molecular modeling, scientists leverage tools like docking simulations and QSAR analysis to predict interactions between 889942-75-0 and protein targets. This aligns with the growing demand for in silico screening methods to accelerate drug development cycles.

From an industrial perspective, the scalable synthesis of 4-Chloro-N-hydroxy-1H-indole-3-carboximidamide remains a challenge due to the need for high-purity intermediates and stringent quality control measures. Manufacturers and suppliers often address queries related to batch consistency, storage conditions, and regulatory compliance, reflecting its niche but critical role in research supply chains.

In summary, CAS 889942-75-0 represents a versatile scaffold in modern chemical biology. Its applications span from lead compound optimization to mechanistic studies, driven by the broader scientific community's focus on innovative therapeutics. As research progresses, this compound may unlock new avenues in personalized medicine and biomarker discovery, solidifying its relevance in both academic and industrial settings.